Cas no 2229336-33-6 (2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine)

• Product Name: 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine
• CAS No: 2229336-33-6
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5993663
• PubChem ID: 165712351
• Update Time: 2025-06-11

2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine hydrochloride
• Cyclohexaneethanamine, β-methoxy-β-methyl-4-(1-methylethyl)-
• 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine
• EN300-1745922
• 2-methoxy-2-[4-(propan-2-yl)cyclohexyl]propan-1-amine
• 2229336-33-6

• Inchi： 1S/C13H27NO/c1-10(2)11-5-7-12(8-6-11)13(3,9-14)15-4/h10-12H,5-9,14H2,1-4H3
• InChI Key： WFFQUKNPWFEAJA-UHFFFAOYSA-N
• SMILES： C1(C(OC)(C)CN)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.908±0.06 g/cm3(Predicted)
• Boiling Point: 286.1±13.0 °C(Predicted)
• pka: 8.71±0.10(Predicted)

Additional information on 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine

Professional Introduction to Compound with CAS No. 2229336-33-6 and Product Name: 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine

The compound identified by the CAS number 2229336-33-6 and the product name 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The molecular structure of this compound consists of a cyclohexane ring substituted with both a methoxy group and an isopropyl group at the 2-position, linked to a propylamine moiety at the 1-position. This specific arrangement of functional groups contributes to its distinctive chemical profile, which is likely to influence its interaction with biological targets. The presence of both hydrophobic and hydrophilic regions in its structure suggests that it may exhibit a range of solubility characteristics, making it adaptable for various formulation strategies.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with neurological disorders. The structural features of 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine make it a candidate for further investigation in this context. Specifically, the cyclohexane ring and the attached amine group are common motifs found in compounds that interact with neurotransmitter receptors. Preliminary studies have suggested that such compounds may have potential in the treatment of conditions like depression, anxiety, and cognitive disorders.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers can explore a wide range of pharmacological activities. For instance, altering the methoxy group or the isopropyl group could lead to derivatives with enhanced binding affinity or selectivity for particular biological targets. This flexibility makes 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine a valuable starting point for designing novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the cyclohexane ring, followed by functional group transformations such as alkylation and methylation. Advanced synthetic techniques, including catalytic hydrogenation and protective group strategies, may be employed to achieve the desired structure with minimal side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine and potential biological targets. These studies often involve docking simulations to predict how the compound might bind to enzymes or receptors involved in disease pathways. By comparing different conformations and binding modes, researchers can gain insights into its mechanism of action and identify potential lead compounds for further development.

In clinical research settings, 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine has been investigated in preclinical models to assess its safety and efficacy. Initial findings suggest that it may exhibit promising effects on certain neurological symptoms without significant side effects. However, further studies are needed to confirm these observations and to determine optimal dosing regimens. The compound's ability to cross the blood-brain barrier is also an important consideration, as this can affect its therapeutic potential.

The pharmaceutical industry has shown considerable interest in developing drugs based on structural motifs similar to those found in 2-methoxy-2-4-(propan-2-yl)cyclohexylpropan-1-amine. Companies are actively exploring ways to leverage these scaffolds for treating a variety of diseases beyond neurological disorders. For example, derivatives of this compound may have applications in oncology or inflammatory conditions by targeting specific signaling pathways involved in these diseases.

Regulatory considerations are also critical when developing new pharmaceuticals based on compounds like 2229336-33-6. Ensuring compliance with Good Manufacturing Practices (GMP) and navigating regulatory pathways are essential steps before any new drug can reach patients. Researchers must conduct rigorous toxicological studies to assess potential risks associated with long-term use and must demonstrate that the benefits outweigh these risks.

Future directions for research on 2-methoxy--{4(propan--{2--}yl)cyclohexyl}propan--{1--}amine include exploring its interactions with other biological systems beyond neurotransmitter receptors. For instance, studying its effects on immune cells or metabolic enzymes could reveal additional therapeutic applications. Additionally, investigating how environmental factors might influence its efficacy or toxicity will be crucial for developing safe and effective treatments.

The integration of artificial intelligence (AI) into drug discovery has opened new avenues for studying compounds like 2229336--{33--}6. AI-driven platforms can accelerate virtual screening processes by predicting how different modifications might affect pharmacological properties. This approach not only saves time but also allows researchers to screen larger libraries of compounds more efficiently than traditional methods alone.

In conclusion,{CAS no 2229336--{33--}6}and its product name,{22--{methoxy}--{22--}{4(propan--{22--}ylcyclohexyl)}propan--{11--}amine},represent an exciting frontier in pharmaceutical chemistry. Their unique structural features make them promising candidates for further exploration in drug development efforts aimed at treating neurological disorders among other conditions.. As research continues,, we can expect more insights into their potential applications,, leading,, ultimately,,to improved therapies for patients worldwide..